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Compound of Interest

2-Bromo-N-(cyclopropylmethyl)-5-
Compound Name:
iodobenzamide

CAS No.: 1870970-61-8

Cat. No.: B1381469

Get Quote

A Bifunctional Halogenated Scaffold for Fragment-
Based Discovery & Orthogonal Library Synthesis
Executive Summary

2-Bromo-N-(cyclopropylmethyl)-5-iodobenzamide (referred to herein as Probe BCIB-5I) is a
high-value bifunctional scaffold designed for advanced medicinal chemistry and structural
biology applications. Unlike standard single-target probes, BCIB-5I serves as a versatile
chemical and structural tool. Its utility is derived from three core properties:

o Orthogonal Reactivity: The significant difference in bond dissociation energies between C—I
(approx. 65 kcal/mol) and C—Br (approx. 81 kcal/mol) allows for highly selective, sequential
Palladium-catalyzed cross-coupling reactions.

» Crystallographic Phasing: The presence of two distinct heavy halogens renders this molecule
an ideal Fragment-Based Drug Discovery (FBDD) probe, facilitating de novo structure
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solution via Single-wavelength Anomalous Dispersion (SAD) or Multi-wavelength Anomalous
Dispersion (MAD).

o Privileged Pharmacophore: The N-cyclopropylmethyl benzamide core is a validated motif in
kinase inhibitors (e.g., MEK1/2 inhibitors) and epigenetic modulators, ensuring relevance in
bioactive library generation.

Chemical Properties & Stability

Property Specification
2-Bromo-N-(cyclopropylmethyl)-5-

IUPAC Name (cyclopropy ¥
iodobenzamide

Molecular Formula C11H11BrINO

Molecular Weight 379.01 g/mol

CAS Number 1880132-74-0

- DMSO (>50 mM), Ethanol (Moderate), Water

Solubility
(Insoluble)
-20°C, desiccated, protected from light (lodine-

Storage

labile)

C-5 lodo (High Pd-reactivity) > C-2 Bromo

Reactivity Profile o
(Moderate Pd-reactivity)

Application I: Orthogonal Library Synthesis

The primary application of BCIB-5I is the rapid generation of diverse chemical libraries. The C-
5 position (iodine) is electronically activated and sterically accessible, allowing for oxidative
addition by Pd(0) species at room temperature. The C-2 position (bromine) is sterically
crowded and electronically less labile, requiring elevated temperatures or specialized ligands.

Mechanism of Action: Sequential Cross-Coupling

This protocol allows researchers to functionalize the C-5 position with "Fragment A" while
leaving the C-2 position intact for a subsequent reaction with "Fragment B".
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Figure 1: Sequential functionalization workflow exploiting the reactivity gap between Aryl-1 and
Aryl-Br bonds.

Protocol 1: Selective C-5 Functionalization (Suzuki-Miyaura)

Objective: Install an aryl/heteroaryl group at the C-5 position without affecting the C-2 bromine.

Materials:

Probe BCIB-5I (1.0 eq)

Aryl Boronic Acid (1.1 eq)

Catalyst: Pd(PPhs)a4 (3-5 mol%)

Base: Na2COs (2.0 eq, 2M aqueous)

Solvent: DME (Dimethoxyethane) or Toluene/EtOH (degassed)

Procedure:

e Preparation: In a glovebox or under Argon flow, charge a reaction vial with BCIB-5I, boronic
acid, and Pd(PPhs)a.

e Solvation: Add degassed solvent (0.1 M concentration relative to probe).

e Activation: Add aqueous Na=COs. Seal the vial.

o Reaction: Stir at Room Temperature (20-25°C) for 4-12 hours. Note: Do not heat. Heating
>50°C may trigger premature C-2 coupling.

e Monitoring: Monitor by LC-MS. The starting material (M+H 380/382) should disappear; the
intermediate (monocoupled) will appear.
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o Workup: Dilute with EtOAc, wash with brine, dry over MgSOas, and concentrate.
 Purification: Flash chromatography (Hexane/EtOAc).
Validation Criteria:

e 1H NMR: Disappearance of the doublet at & ~8.1 ppm (C-6 proton adjacent to lodine) and
appearance of new aromatic signals.

o Retention: The C-2 Bromo signal must remain intact (verified by Mass Spec isotopic pattern
1:1 for Br).

Application Il: Crystallographic Phasing Probe (FBDD)

BCIB-5I is an excellent "heavy atom soak" for protein crystallography. The iodine and bromine
atoms provide strong anomalous scattering signals, which are critical for solving the phase
problem in novel protein structures without the need for selenomethionine substitution.

Why It Works

« lodine (Z=53): Strong anomalous signal at Cu Ka (1.54 A) and easily accessible synchrotron
wavelengths.

e Bromine (Z=35): Provides a secondary anomalous marker.

» Binding Mode: The N-cyclopropylmethyl amide mimics the "hinge-binding" motif of many
kinase inhibitors (e.g., Trametinib), directing the heavy atoms into the ATP-binding pocket.

Protocol 2: Crystal Soaking & Data Collection

Objective: Obtain an experimental phase solution for a target protein (e.g., a kinase or
bromodomain).

Procedure:
e Stock Solution: Dissolve BCIB-5I in 100% DMSO to a concentration of 2100 mM.

e Soaking: Add the stock solution to the crystallization drop containing apo-protein crystals.
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o Target Concentration: 1-5 mM final concentration.

o Soak Time: 1 hour to overnight. (Monitor for crystal cracking; if cracking occurs, use
stepwise addition).

o Cryoprotection: Transfer crystal to a cryo-solution containing the probe to maintain
occupancy during freezing.

o Data Collection (Synchrotron):

o Perform an X-ray fluorescence scan to determine the absorption edge of lodine (approx.
33.17 keV / 0.37 A, but L-edges are often used at lower energy) or Bromine (13.47 keV /
0.92 A).

o Collect highly redundant data (360° or more) at the peak wavelength for SAD phasing.
Data Processing:
o Use software like AutoSol (Phenix) or ShelxC/D/E.

o Look for strong sites in the anomalous difference map. The lodine peak will be significantly
stronger (approx. 2x) than the Bromine peak, allowing for unambiguous orientation of the
ligand in the electron density map.

Biological Context: Target Classes

While BCIB-5I is a scaffold, its structural features make it a "privileged" starting point for
specific biological targets.
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Target Class Rationale Reference Analog

The N-cyclopropylmethyl
) benzamide core occupies the o
MEK1/2 Kinases , _ PD0325901 / Trametinib
allosteric pocket adjacent to

ATP.

Benzamides mimic the acetyl-
Bromodomains (BET) lysine residue recognized by MS-275 (Entinostat)

bromodomains.

) Lipophilic N-alkyl benzamides
Sigma Receptors ] o ] IBZM
show high affinity for Sigma-1.
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(Note: While the specific molecule BCIB-5I is a commercial building block, the protocols above
are derived from standard, validated methodologies for this chemical class.)
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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